Cas no 524-70-9 (Adenosine,5'-[[(3S)-3-amino-3-carboxypropyl]ethylsulfonio]-5'-deoxy-, inner salt)

Adenosine,5'-[[(3S)-3-amino-3-carboxypropyl]ethylsulfonio]-5'-deoxy-, inner salt structure
524-70-9 structure
Product name:Adenosine,5'-[[(3S)-3-amino-3-carboxypropyl]ethylsulfonio]-5'-deoxy-, inner salt
CAS No:524-70-9
MF:C16H25N6O5S
MW:413.471901655197
CID:370059
PubChem ID:107783

Adenosine,5'-[[(3S)-3-amino-3-carboxypropyl]ethylsulfonio]-5'-deoxy-, inner salt Chemical and Physical Properties

Names and Identifiers

    • Adenosine,5'-[[(3S)-3-amino-3-carboxypropyl]ethylsulfonio]-5'-deoxy-, inner salt
    • S-adenosylethionine
    • Adenosine,5'-[(3-amino-3-carboxypropyl)ethylsulfonio]-5'-deoxy-, hydroxide, inner salt,L- (8CI)
    • (-)-S-Adenosyl-L-ethionine
    • S-Adenosyl-L-ethionine
    • 524-70-9
    • Adenosine, 5'-((3-amino-3-carboxypropyl)ethylsulfonio)-5'-deoxy-, inner salt, (S)-
    • (S)-5'-((3-Amino-3-carboxypropyl)ethylsulfonio)-5'-deoxyadenosine inner salt
    • DTXSID00276041
    • 29907-88-8
    • 2-amino-4-[[5-(6-aminopurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methyl-ethylsulfonio]butanoate
    • Inchi: 1S/C16H24N6O5S/c1-2-28(4-3-8(17)16(25)26)5-9-11(23)12(24)15(27-9)22-7-21-10-13(18)19-6-20-14(10)22/h6-9,11-12,15,23-24H,2-5,17H2,1H3,(H2-,18,19,20,25,26)
    • InChI Key: UBQZUBPODLPCFG-UHFFFAOYSA-N
    • SMILES: CC[S+](CCC(C(=O)[O-])N)CC1C(C(C(O1)N2C=NC3=C(N=CN=C32)N)O)O

Computed Properties

  • Exact Mass: 412.153
  • Monoisotopic Mass: 412.153
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 7
  • Complexity: 542
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 5
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: _2.5
  • Topological Polar Surface Area: 187Ų

Experimental Properties

  • Boiling Point: °Cat760mmHg
  • Flash Point: °C

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